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For Researchers, Scientists, and Drug Development Professionals

Introduction

Na-Cbz-DL-asparagine is a protected amino acid derivative that serves as a crucial building
block in the field of biochemistry, particularly in the synthesis of peptides and the development
of novel therapeutic agents. The attachment of the carbobenzyloxy (Cbz or Z) group to the
alpha-amino group of DL-asparagine provides a stable protecting group that can be selectively
removed under specific conditions, making it an invaluable tool for controlled chemical
synthesis. This guide provides a comprehensive overview of the properties, synthesis, and
applications of Na-Cbz-DL-asparagine, tailored for professionals in research and drug
development.

Core Properties and Data

Na-Cbz-DL-asparagine is a white to off-white crystalline powder.[1] Its fundamental properties
are summarized in the table below, providing a quick reference for laboratory use.
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Property Value Reference
Chemical Formula C12H14N20s5 [21[31[41[5]
Molecular Weight 266.25 g/mol [11[31[41[5]
CAS Number 29880-22-6 [112][3][41[5]
Appearance White to off-white 1]
powder/crystals
Storage Temperature 0-8°C [2]
Purity (typical) =>99% [1]

Z-DL-Asn-OH, N-
Synonyms Carbobenzyloxy-DL- [2]

asparagine

Note: Specific physical properties such as melting point and solubility for the DL-racemic
mixture are not readily available in the literature; however, for the related compound L-
asparagine, the melting point is reported as 234-235 °C and its solubility in water is 2.94 g/100
mL.[6][7][8]

Biochemical Pathways and Significance

While Na-Cbz-DL-asparagine is primarily a synthetic compound, its core structure, asparagine,
is a non-essential amino acid with significant roles in cellular metabolism. The synthesis of
asparagine is intricately linked to central carbon and nitrogen metabolism. The diagram below
illustrates the biosynthesis of asparagine and its relationship with the TCA cycle.
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Asparagine biosynthesis from the TCA cycle intermediate oxaloacetate.

Experimental Protocols
Synthesis of Na-Cbz-DL-asparagine

This protocol describes a common method for the N-protection of DL-asparagine using benzyl
chloroformate (Cbz-Cl).[1]

Materials:

DL-Asparagine

Acetone

Water

20% Sodium Carbonate solution
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Benzyl chloroformate (Cbz-Cl)

4M Hydrochloric acid (HCI)

Procedure:

Suspend 100g of DL-asparagine in a mixture of 1000g of water and 300g of acetone and stir.

[1]

Adjust the pH of the suspension to between 8 and 9 with a 20% sodium carbonate solution
and cool the mixture to 0 °C.[1]

Slowly add 150g of benzyl chloroformate, keeping the temperature below 3 °C over a period
of 1-2 hours.[1]

Raise the temperature to 18-20 °C and continue the reaction for 10 hours.[1]

Monitor the reaction completion using Thin Layer Chromatography (TLC).

Once the starting material is consumed, acidify the reaction mixture to pH 1 with 4M HCI to
precipitate the product.[1]

Filter the solid precipitate, wash with cold water, and dry to obtain Na-Cbz-DL-asparagine.[1]
A typical yield is around 90%.[1]

The following diagram illustrates the workflow for the synthesis of Na-Cbz-DL-asparagine.
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Na-Cbz-DL-asparagine Synthesis Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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